Cas no 19467-61-9 (β-Ergocryptinine)

• Product name: β-Ergocryptinine
• CAS No: 19467-61-9
• MF: C₃₂H₄₁N₅O₅
• MW: 575.698447942734
• CID: 234364
• PubChem ID: 76960023

β-Ergocryptinine Chemical and Physical Properties

Names and Identifiers

• Ergotaman-3',6',18-trione,12'-hydroxy-2'-(1-methylethyl)-5'-[(1S)-1-methylpropyl]-, (5'a,10a)-
• Ergotaman-3',6',18-trione, 12'-hydroxy-2'-(1-methylethyl)-5'-(1-methylpropyl)-, (5'alpha(S),8alpha)-
• 5'-sec-butyl-12'-hydroxy-2'-isopropyl-ergotamane-18,3',6'-trione
• beta-ergocryptinine
• β-Ergocryptinine
• YYWXOXLDOMRDHW-NKIAMHPASA-N
• (8α)-12'-Hydroxy-2'-(1-methylethyl)-5'α-[(S)-1-methylpropyl]ergotaman-3',6',18-trione
• .BETA.-ERGOKRYPTININE
• Q27251569
• .BETA.-ERGOCRYPTININE [MI]
• ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-2'-(1-METHYLETHYL)-5'-(1-METHYLPROPYL)-, (5'.ALPHA.(S),8.ALPHA.)-
• 142T1S7N8V
• ERGOTAMAN-3',6',18-TRIONE, 12'-HYDROXY-2'-(1-METHYLETHYL)-5'-((1S)-1-METHYLPROPYL)-, (5'.ALPHA.,10.ALPHA.)-
• beta-Ergokryptinine
• (6aR,9S)-N-[(1S,2S,4R,7S)-7-[(2S)-butan-2-yl]-2-hydroxy-5,8-dioxo-4-propan-2-yl-3-oxa-6,9-diazatricyclo[7.3.0.02,6]dodecan-4-yl]-7-methyl-6,6a,8,9-tetrahydro-4H-indolo[4,3-fg]quinoline-9-carboxamide
• .BETA.-ERGOCRYPTININE
• ?-Ergocryptinine
• 19467-61-9
• UNII-142T1S7N8V

• Inchi： InChI=1S/C32H41N5O5/c1-6-18(4)27-29(39)36-12-8-11-25(36)32(41)37(27)30(40)31(42-32,17(2)3)34-28(38)20-13-22-21-9-7-10-23-26(21)19(15-33-23)14-24(22)35(5)16-20/h7,9-10,13,15,17-18,20,24-25,27,33,41H,6,8,11-12,14,16H2,1-5H3,(H,34,38)/t18?,20-,24+,25+,27+,31-,32+/m1/s1
• InChI Key： YYWXOXLDOMRDHW-JVOGWWDISA-N
• SMILES： CCC([C@H]1C(=O)N2CCC[C@H]2[C@]2(O)O[C@@](C(=O)N12)(C(C)C)NC([C@H]1CN(C)[C@@H]2C(C3C=CC=C4C=3C(C2)=CN4)=C1)=O)C

Computed Properties

• Exact Mass: 575.31076943g/mol
• Monoisotopic Mass: 575.31076943g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 5
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 861.5±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

β-Ergocryptinine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：1544
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• HazardClass：6.1(b)
• PackingGroup：III

Additional information on β-Ergocryptinine

Exploring β-Ergocryptinine (CAS No. 19467-61-9): A Comprehensive Analysis of Its Properties and Applications

β-Ergocryptinine, identified by its CAS number 19467-61-9, is a naturally occurring alkaloid derived from ergot fungi. This compound belongs to the ergoline family, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural and functional properties. In recent years, the interest in β-Ergocryptinine has surged, particularly in the context of its potential therapeutic applications and its role in natural product chemistry.

One of the most frequently searched questions about β-Ergocryptinine is its biological activity and mechanism of action. Researchers have explored its interactions with dopamine and serotonin receptors, making it a subject of interest for neurological studies. Additionally, its structural similarity to other ergot alkaloids has led to investigations into its potential use in managing certain health conditions, though further clinical validation is required.

From a chemical perspective, β-Ergocryptinine exhibits a complex polycyclic structure, which contributes to its stability and reactivity. This has made it a valuable compound for synthetic chemists working on drug discovery and natural product synthesis. The compound’s molecular weight and solubility are also key parameters often queried by professionals, as they influence its applicability in various formulations.

In the realm of biotechnology, β-Ergocryptinine has been studied for its potential role in enzyme inhibition and signal transduction. These properties align with current trends in precision medicine, where targeted therapies are increasingly prioritized. Moreover, the compound’s natural origin resonates with the growing consumer demand for plant-based and sustainable bioactive ingredients.

Another area of interest is the analytical methods used to detect and quantify β-Ergocryptinine. Techniques such as HPLC (High-Performance Liquid Chromatography) and mass spectrometry are commonly employed, reflecting the need for accurate and reproducible results in research and quality control. These methods are often discussed in forums and scientific communities, highlighting their importance in the study of ergot alkaloids.

As the scientific community continues to explore the potential of β-Ergocryptinine, questions about its safety profile and toxicity remain relevant. While it shares structural features with other ergot alkaloids, its specific effects require careful evaluation. This is particularly important given the increasing regulatory scrutiny on natural compounds used in health-related products.

In summary, β-Ergocryptinine (CAS No. 19467-61-9) represents a fascinating intersection of chemistry, biology, and medicine. Its unique properties and potential applications make it a compound worth watching in the evolving landscape of bioactive molecules. Whether you’re a researcher, a student, or an industry professional, understanding this alkaloid’s nuances can provide valuable insights into its future prospects.